Cas no 2172594-50-0 (3-bromo-5-nitropyridin-2-yl chloroformate)
3-bromo-5-nitropyridin-2-yl chloroformate Chemical and Physical Properties
Names and Identifiers
-
- 3-bromo-5-nitropyridin-2-yl chloroformate
- EN300-1613082
- 2172594-50-0
-
- Inchi: 1S/C6H2BrClN2O4/c7-4-1-3(10(12)13)2-9-5(4)14-6(8)11/h1-2H
- InChI Key: VXEFYVJTABVZSE-UHFFFAOYSA-N
- SMILES: BrC1C(=NC=C(C=1)[N+](=O)[O-])OC(=O)Cl
Computed Properties
- Exact Mass: 279.88865g/mol
- Monoisotopic Mass: 279.88865g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 247
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 85Ų
3-bromo-5-nitropyridin-2-yl chloroformate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1613082-0.05g |
3-bromo-5-nitropyridin-2-yl chloroformate |
2172594-50-0 | 0.05g |
$912.0 | 2023-06-04 | ||
| Enamine | EN300-1613082-0.1g |
3-bromo-5-nitropyridin-2-yl chloroformate |
2172594-50-0 | 0.1g |
$956.0 | 2023-06-04 | ||
| Enamine | EN300-1613082-0.25g |
3-bromo-5-nitropyridin-2-yl chloroformate |
2172594-50-0 | 0.25g |
$999.0 | 2023-06-04 | ||
| Enamine | EN300-1613082-0.5g |
3-bromo-5-nitropyridin-2-yl chloroformate |
2172594-50-0 | 0.5g |
$1043.0 | 2023-06-04 | ||
| Enamine | EN300-1613082-1.0g |
3-bromo-5-nitropyridin-2-yl chloroformate |
2172594-50-0 | 1g |
$1086.0 | 2023-06-04 | ||
| Enamine | EN300-1613082-2.5g |
3-bromo-5-nitropyridin-2-yl chloroformate |
2172594-50-0 | 2.5g |
$2127.0 | 2023-06-04 | ||
| Enamine | EN300-1613082-5.0g |
3-bromo-5-nitropyridin-2-yl chloroformate |
2172594-50-0 | 5g |
$3147.0 | 2023-06-04 | ||
| Enamine | EN300-1613082-10.0g |
3-bromo-5-nitropyridin-2-yl chloroformate |
2172594-50-0 | 10g |
$4667.0 | 2023-06-04 | ||
| Enamine | EN300-1613082-50mg |
3-bromo-5-nitropyridin-2-yl chloroformate |
2172594-50-0 | 50mg |
$912.0 | 2023-09-23 | ||
| Enamine | EN300-1613082-100mg |
3-bromo-5-nitropyridin-2-yl chloroformate |
2172594-50-0 | 100mg |
$956.0 | 2023-09-23 |
3-bromo-5-nitropyridin-2-yl chloroformate Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
Additional information on 3-bromo-5-nitropyridin-2-yl chloroformate
Comprehensive Analysis of 3-Bromo-5-nitropyridin-2-yl Chloroformate (CAS No. 2172594-50-0): Properties, Applications, and Industry Trends
In the rapidly evolving field of pharmaceutical intermediates and fine chemical synthesis, 3-bromo-5-nitropyridin-2-yl chloroformate (CAS No. 2172594-50-0) has emerged as a compound of significant interest. This halogenated pyridine derivative is widely recognized for its role in cross-coupling reactions and as a protecting group reagent in organic synthesis. With the growing demand for high-purity chemical building blocks, researchers and manufacturers are increasingly focusing on optimizing its production and application protocols.
The molecular structure of 3-bromo-5-nitropyridin-2-yl chloroformate features both electron-withdrawing groups (nitro and chloroformate) and a bromine substituent, making it particularly valuable for nucleophilic aromatic substitution reactions. Recent studies highlight its utility in constructing heterocyclic scaffolds, which are fundamental to developing new drug candidates and agrochemicals. As the pharmaceutical industry shifts toward targeted therapies, compounds like this are gaining attention for their ability to introduce specific functional groups with precision.
From a synthetic chemistry perspective, the stability and reactivity of CAS 2172594-50-0 make it suitable for multistep organic transformations. Its compatibility with palladium-catalyzed reactions, such as Buchwald-Hartwig amination or Suzuki-Miyaura coupling, has been documented in several peer-reviewed journals. These properties align with current industry trends favoring atom-efficient methodologies and green chemistry principles, addressing concerns about sustainable synthesis.
Quality control measures for 3-bromo-5-nitropyridin-2-yl chloroformate typically involve advanced analytical techniques like HPLC purity testing and mass spectrometry. Given the compound’s sensitivity to moisture, proper storage conditions (anhydrous environments, inert gas atmospheres) are critical to maintain its shelf life. These protocols resonate with the broader quality-by-design (QbD) approach adopted by modern chemical manufacturers.
Market analysts note rising inquiries about CAS 2172594-50-0 suppliers and custom synthesis services, reflecting its expanding applications in medicinal chemistry. Frequently searched questions include "How to handle 3-bromo-5-nitropyridin-2-yl chloroformate safely?" and "Alternative routes for its large-scale production," indicating strong user interest in practical guidelines. Additionally, its potential in peptide modification and bioconjugation techniques has sparked discussions in biopharmaceutical forums.
Environmental and regulatory considerations are also shaping the conversation around this compound. While not classified as hazardous under standard protocols, its handling precautions (use of personal protective equipment, fume hoods) are emphasized in safety data sheets. This aligns with global initiatives promoting responsible chemical management and laboratory safety standards.
In conclusion, 3-bromo-5-nitropyridin-2-yl chloroformate represents a versatile tool for researchers exploring nitropyridine chemistry. Its dual functionality as a reactive intermediate and structural motif ensures continued relevance in drug discovery pipelines and material science. As synthetic methodologies advance, this compound is poised to play a pivotal role in developing next-generation small-molecule therapeutics and functional materials.
2172594-50-0 (3-bromo-5-nitropyridin-2-yl chloroformate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)